Cas no 1206972-73-7 (Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate)

Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is a fluorinated heterocyclic compound featuring an imidazopyridine core with a trifluoromethyl substituent at the 8-position and a methyl ester group at the 2-position. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the ester functionality allows for further derivatization. Its rigid fused-ring system contributes to high binding affinity in target interactions. The compound is particularly useful as an intermediate in the synthesis of biologically active molecules, offering versatility in drug discovery and development.
Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate structure
1206972-73-7 structure
Product Name:Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
CAS No:1206972-73-7
MF:C10H7F3N2O2
MW:244.169992685318
CID:1036300
PubChem ID:59443951
Update Time:2025-06-07

Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
    • DB-230806
    • Methyl8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
    • 1206972-73-7
    • SCHEMBL3053405
    • 8-trifluoromethyl-imidazo[1,2-a]pyridine-2-carboxylic acid methyl ester
    • DTXSID20732038
    • IMidazo[1,2-a]pyridine-2-carboxylic acid, 8-(trifluoroMethyl)-, Methyl ester
    • Inchi： 1S/C10H7F3N2O2/c1-17-9(16)7-5-15-4-2-3-6(8(15)14-7)10(11,12)13/h2-5H,1H3
    • InChI Key： HHDUJZFMAASDTK-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CN2C=C(C(=O)OC)N=C21)(F)F

Computed Properties

  • Exact Mass: 244.04596196g/mol
  • Monoisotopic Mass: 244.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.6Ų

Methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM151322-1g
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 1206972-73-7 95%
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Chemenu
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methyl 8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
 1206972-73-7 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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